Cas no 1804388-82-6 (4-Fluoro-2-hydroxypyridine-3-acetic acid)

• Product Name: 4-Fluoro-2-hydroxypyridine-3-acetic acid
• CAS No: 1804388-82-6
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 4905292
• Update Time: 2025-05-24

4-Fluoro-2-hydroxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-2-hydroxypyridine-3-acetic acid

• Inchi： 1S/C7H6FNO3/c8-5-1-2-9-7(12)4(5)3-6(10)11/h1-2H,3H2,(H,9,12)(H,10,11)
• InChI Key： VQGMVNNWUBZPBK-UHFFFAOYSA-N
• SMILES： FC1C=CNC(C=1CC(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 293
• XLogP3: -0.5
• Topological Polar Surface Area: 66.4

Additional information on 4-Fluoro-2-hydroxypyridine-3-acetic acid

4-Fluoro-2-Hydroxypyridine-3-Acetic Acid: A Comprehensive Overview

4-Fluoro-2-hydroxypyridine-3-acetic acid, also known by its CAS number 1804388-82-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, characterized by its unique structure featuring a pyridine ring with substituents at positions 2, 3, and 4, has garnered attention due to its potential applications in drug development and its intriguing chemical properties.

The structure of 4-fluoro-2-hydroxypyridine-3-acetic acid comprises a pyridine ring with a hydroxyl group at position 2, a fluoro group at position 4, and an acetic acid substituent at position 3. This arrangement imparts the molecule with distinct electronic and steric properties, making it a valuable subject for both synthetic and computational studies. Recent research has focused on understanding the molecule's reactivity under various conditions, as well as its potential as a building block in medicinal chemistry.

One of the most promising aspects of 4-fluoro-2-hydroxypyridine-3-acetic acid is its role in drug discovery. The compound has been investigated for its ability to modulate biological targets, such as enzymes and receptors, which are implicated in various diseases. For instance, studies have explored its potential as an inhibitor of kinases and other protein targets, highlighting its therapeutic potential in areas such as oncology and neurodegenerative disorders.

In addition to its pharmacological applications, 4-fluoro-2-hydroxypyridine-3-acetic acid has been the subject of extensive structural and mechanistic studies. Researchers have employed advanced spectroscopic techniques and computational modeling to elucidate the molecule's electronic structure and reactivity patterns. These studies have provided valuable insights into the molecule's behavior in different chemical environments, paving the way for further applications in organic synthesis.

The synthesis of 4-fluoro-2-hydroxypyridine-3-acetic acid involves a series of well-defined steps that highlight the importance of stereocontrol and regioselectivity in organic synthesis. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound, aligning with the growing demand for sustainable chemical processes.

In terms of environmental impact, 4-fluoro-2-hydroxypyridine-3-acetic acid has been studied for its biodegradability and toxicity profiles. Understanding these properties is crucial for assessing the compound's safety in both industrial and therapeutic applications. Preliminary studies suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully characterize its environmental fate.

The versatility of 4-fluoro-2-hydroxypyridine-3-acetic acid lies in its ability to participate in a wide range of chemical reactions, including nucleophilic substitutions, electrophilic additions, and condensation reactions. These reactivities make it a valuable precursor for constructing complex molecular architectures, which are essential in modern drug design.

In conclusion, 4-fluoro-2-hydroxypyridine-3-acetic acid, with its unique structural features and diverse functional groups, continues to be a focal point in chemical research. Its potential applications span from drug discovery to advanced materials science, underscoring the importance of continued investigation into this fascinating compound.